

Bioactivity of halogenated aminopyrazine intermediates

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 6-Chloro-5-ethynylpyrazin-2-amine

Cat. No.: B13474905

[Get Quote](#)

An In-Depth Technical Guide to the Bioactivity of Halogenated Aminopyrazine Intermediates

Executive Summary

Halogenated aminopyrazine intermediates represent a class of heterocyclic compounds of significant interest to the fields of medicinal chemistry and drug discovery. The pyrazine core, a six-membered aromatic ring containing two nitrogen atoms, is a privileged scaffold found in numerous biologically active molecules. The strategic incorporation of an amino group and one or more halogen atoms onto this core structure profoundly influences the physicochemical properties and biological activities of the resulting intermediates. This guide provides a comprehensive technical overview of the synthesis, diverse bioactivities, and mechanisms of action of halogenated aminopyrazine intermediates, intended for researchers, scientists, and drug development professionals. We will explore their roles as antimicrobial agents, kinase inhibitors, neuroprotective compounds, and antiviral precursors, supported by detailed experimental protocols and structure-activity relationship (SAR) insights to facilitate their development into next-generation therapeutics.

Part 1: The Aminopyrazine Core - A Privileged Scaffold in Medicinal Chemistry

Introduction to Pyrazines and their Significance

Pyrazine and its derivatives are a class of nitrogen-containing heterocyclic compounds that are integral to numerous natural and synthetic products.^[1] Their unique electronic properties and ability to participate in various non-covalent interactions make them attractive scaffolds in drug design. Several FDA-approved drugs, such as the anti-mycobacterial agent Pyrazinamide and the anti-cancer drug Bortezomib, feature a pyrazine core, highlighting its therapeutic relevance.^[2]

The Role of the Amino Group in Bioactivity

The amino group is a critical functional group in many aminopyrazine derivatives, often serving as a key hydrogen bond donor, which facilitates interactions with biological targets like enzymes and receptors. This group can also be a handle for further chemical modifications, allowing for the synthesis of diverse compound libraries for bioactivity screening.

Halogenation: A Key Strategy for Modulating Bioactivity

The introduction of halogen atoms (Fluorine, Chlorine, Bromine, Iodine) is a well-established strategy in medicinal chemistry to fine-tune the properties of a drug candidate. Halogens are electron-withdrawing groups that can significantly alter the electronic distribution within the pyrazine ring, thereby influencing the molecule's reactivity and binding affinity.^[3]

- **Electronic Effects:** The electron-withdrawing nature of halogens can enhance the potency of aminopyrazine derivatives. This is particularly evident in their antimicrobial and kinase inhibitory activities, where interactions with electron-rich pockets in the target proteins are crucial.^[3]
- **Lipophilicity and Membrane Permeability:** Halogenation generally increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes and the blood-brain barrier. This is a critical consideration for developing drugs targeting intracellular pathogens or the central nervous system.^[4]

- **Halogen Bonding:** Heavier halogens like bromine and iodine can participate in halogen bonding, a non-covalent interaction with electron-donating atoms (e.g., oxygen, nitrogen) in a biological target. This can provide an additional anchor point for the molecule, leading to enhanced binding affinity and selectivity.

Part 2: Synthesis of Halogenated Aminopyrazine Intermediates

General Synthetic Routes

Halogenated 2-aminopyrazines are valuable starting materials for the synthesis of a wide range of bioactive compounds.^[5] A common and efficient method for their preparation is the direct halogenation of 2-aminopyrazine using N-halosuccinimides (NXS), such as N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS).^{[6][7]}

Step-by-Step Protocol: Synthesis of 2-Amino-3,5-dibromopyrazine

This protocol describes the synthesis of 2-amino-3,5-dibromopyrazine from 2-aminopyrazine using N-bromosuccinimide (NBS) as the brominating agent.^[6]

Materials:


- 2-Aminopyrazine
- N-bromosuccinimide (NBS)
- Dimethyl sulfoxide (DMSO)
- Ice water
- Chloroform
- 500 mL reaction flask
- Stirring apparatus

Procedure:

- Add 2-aminopyrazine (9.5g, 0.1mol) and dimethyl sulfoxide (200mL) to a 500mL reaction flask.
- Stir the mixture to dissolve the 2-aminopyrazine completely.
- Cool the reaction flask to 5-10°C using an ice bath.
- Slowly add NBS (42.9g, 0.24mol) to the reaction mixture while maintaining the temperature between 5-10°C.
- Once the addition of NBS is complete, allow the reaction mixture to warm to room temperature and continue stirring for 16 hours.
- Pour the reaction mixture into ice water and stir for 30 minutes. A yellow solid should precipitate.
- Collect the yellow solid by filtration and dry it to obtain the crude product.
- Purify the crude product by treatment with chloroform to yield a light yellow powder of pure 2-amino-3,5-dibromopyrazine.

Expected Yield: 76.4%^[6] Purity (HPLC): >99%^[6]

Diagram: Synthetic Pathway for Halogenated Aminopyrazines



[Click to download full resolution via product page](#)

Caption: Synthesis of 2-Amino-3,5-dibromopyrazine.

Part 3: Survey of Bioactivities and Mechanisms of Action

Antimicrobial and Antifungal Activity

Halogenated aminopyrazine derivatives have demonstrated significant potential as antimicrobial and antifungal agents. The presence of halogens often enhances their potency against a range of pathogens.


- Mechanism: While the exact mechanisms can vary, it is believed that these compounds may disrupt microbial cell membranes, inhibit essential enzymes, or interfere with nucleic acid synthesis. The electron-withdrawing properties of halogens can facilitate these interactions. [\[3\]](#)
- Data Summary: The following table summarizes the Minimum Inhibitory Concentration (MIC) values for some halogenated pyrazine-based chalcones against various microbial strains.[\[3\]](#)

Compound	Halogen Substitution	Test Organism	MIC (μmol/L) - 24h
15a	2-Chloro	Trichophyton interdigitale	3.9
15a	2-Chloro	Candida glabrata	7.81
16a	2-Bromo	Candida krusei	7.81
14a	4-Fluoro	Candida spp.	31.25-62.5

Kinase Inhibition in Oncology

Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of cancer. Halogenated aminopyrazines have emerged as promising scaffolds for the development of potent and selective kinase inhibitors.

- Case Study: Inhibition of Mitogen-activated Protein Kinase-activated Protein Kinase 2 (MK-2)
 - Mechanism: MK-2 is a downstream substrate of the p38 MAPK signaling pathway, which is activated in response to cellular stress and inflammation.[8] Inhibition of MK-2 can suppress the production of pro-inflammatory cytokines like TNF- α , making it an attractive target for anti-inflammatory and anti-cancer therapies.[9][10] Novel 1-(2-aminopyrazin-3-yl)methyl-2-thioureas have shown potent in vitro activity against MK-2 with IC50 values as low as 15 nM.[10]
 - Signaling Pathway:



[Click to download full resolution via product page](#)

Caption: p38 MAPK/MK2 Signaling Pathway Inhibition.

- Case Study: Inhibition of Checkpoint Kinase 1 (CHK1)
 - Mechanism: CHK1 is a key regulator of the DNA damage response.[11] Its inhibition can sensitize cancer cells to the effects of chemotherapy and radiation. A novel series of 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitrile CHK1 inhibitors have been developed with high potency and oral bioavailability.[11][12]

Neuroprotective Effects

Derivatives of pyrazines have shown promise as neuroprotective agents for the treatment of central nervous system diseases.[4][13]

- Mechanism: The neuroprotective effects of pyrazine derivatives are multifaceted and can include the inhibition of oxidative stress, inflammation, apoptosis, calcium overload, and glutamate excitotoxicity.[13] Their ability to penetrate the blood-brain barrier is a key advantage for targeting CNS disorders.[4] For example, some tetramethylpyrazine derivatives have been shown to protect against neuronal damage in models of Parkinson's disease by activating the MEF2-PGC1 α and BDNF/CREB pathways.[14]


Antiviral Activity

Halogenated aminopyrazine derivatives, particularly nucleoside analogs, are being investigated for their antiviral properties.

- Mechanism: These compounds can act as inhibitors of viral enzymes that are essential for replication, such as RNA-dependent RNA polymerase (RdRp). For instance, some cinnamic acid-pyrazine derivatives have been explored as inhibitors of the Hepatitis C virus (HCV) RdRp.[15]

Part 4: Experimental Protocols for Bioactivity Assessment

Workflow Diagram: From Synthesis to Bioactivity Confirmation



[Click to download full resolution via product page](#)

Caption: Experimental Workflow for Bioactivity Assessment.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of a halogenated aminopyrazine derivative using the broth microdilution method.^{[16][17][18]}

Materials:

- Test compound (halogenated aminopyrazine derivative)
- Bacterial strain (e.g., *Staphylococcus aureus* ATCC 29213)
- Cation-adjusted Mueller-Hinton Broth (CAMHB)
- 96-well microtiter plates
- Sterile saline or phosphate-buffered saline (PBS)
- 0.5 McFarland turbidity standard
- Spectrophotometer (optional)
- Incubator ($35^{\circ}\text{C} \pm 2^{\circ}\text{C}$)

Procedure:

- Prepare Stock Solution: Dissolve the test compound in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.
- Prepare Serial Dilutions: Perform serial twofold dilutions of the stock solution in CAMHB in a separate 96-well plate or in tubes to achieve the desired concentration range.
- Prepare Inoculum:
 - From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.
 - Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately $1-2 \times 10^8$ CFU/mL).
 - Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5×10^5 CFU/mL.
- Inoculate Microtiter Plates:
 - Dispense 50 μL of the appropriate antimicrobial agent dilution into each well of a new 96-well plate.

- Within 15 minutes of preparing the final inoculum, add 50 μL of the standardized bacterial suspension to each well, resulting in a final volume of 100 μL .
- Include a growth control well (broth + inoculum) and a sterility control well (broth only).
- Incubation: Incubate the plates at $35^{\circ}\text{C} \pm 2^{\circ}\text{C}$ in ambient air for 16-20 hours.
- Reading Results: The MIC is the lowest concentration of the test compound that completely inhibits visible growth of the organism. The growth control well should show turbidity, and the sterility control well should be clear.

Protocol 2: In Vitro Kinase Inhibition Assay (Caliper Microfluidic Assay)

This protocol provides a general outline for assessing kinase inhibition using a microfluidic mobility shift assay, such as the Caliper LabChip platform.[\[19\]](#)[\[20\]](#)[\[21\]](#)

Materials:

- Test compound (halogenated aminopyrazine derivative)
- Kinase (e.g., MK-2, CHK1)
- Fluorescently labeled peptide substrate
- ATP
- Kinase reaction buffer
- Stop buffer (containing EDTA)
- 384-well plates
- Caliper LabChip instrument and corresponding chips

Procedure:

- **Compound Dosing:** Prepare serial dilutions of the test compound in DMSO. Dispense nanoliter volumes of the compound solutions into the 384-well assay plate.
- **Reaction Mixture Preparation:** Prepare a master mix containing the kinase, fluorescently labeled peptide substrate, and ATP in the kinase reaction buffer.
- **Initiate Reaction:** Add the reaction mixture to the wells of the assay plate containing the test compound.
- **Incubation:** Incubate the plate at a specified temperature (e.g., room temperature or 30°C) for a defined period (e.g., 60-120 minutes) to allow the kinase reaction to proceed.
- **Stop Reaction:** Add the stop buffer to each well to chelate Mg^{2+} (required for kinase activity) and terminate the reaction.
- **Data Acquisition:** Place the assay plate in the Caliper LabChip instrument. The instrument will aspirate the contents of each well onto a microfluidic chip.
- **Analysis:** On the chip, the phosphorylated and non-phosphorylated peptide substrates are separated by electrophoresis and detected by laser-induced fluorescence. The instrument's software calculates the percentage of substrate conversion, which is then used to determine the percent inhibition for each compound concentration and subsequently calculate the IC50 value.

Part 5: Future Perspectives and Drug Development Considerations

Structure-Activity Relationship (SAR) Insights

The biological activity of halogenated aminopyrazines is highly dependent on the nature and position of the halogen substituent. For instance, in a series of halogenated pyrazolines, the potency against monoamine oxidase-B (MAO-B) increased in the order of $-F > -Cl > -Br > -H$, with the fluoro-substituted compound showing the highest potency and selectivity.^{[22][23]} Such SAR studies are crucial for guiding the rational design of more potent and selective drug candidates.

ADME-Tox Profiling

In addition to bioactivity, the absorption, distribution, metabolism, excretion, and toxicity (ADME-Tox) properties of halogenated aminopyrazines are critical for their development as drugs. In silico tools can be used to predict these properties early in the drug discovery process, helping to prioritize compounds with favorable drug-like characteristics.[\[24\]](#)[\[25\]](#)[\[26\]](#)

Conclusion

Halogenated aminopyrazine intermediates are a versatile and promising class of compounds with a broad spectrum of biological activities. Their synthesis is readily achievable, and their structures can be systematically modified to optimize their potency, selectivity, and pharmacokinetic properties. The in-depth understanding of their mechanisms of action and the availability of robust experimental protocols for their evaluation will undoubtedly accelerate their translation from promising intermediates to clinically effective therapeutics.

References

- Beamer, E., & Corrêa, S. A. (2021). The p38 MAPK-MK2 Signaling Axis as a Critical Link Between Inflammation and Synaptic Transmission. *Frontiers in Cell and Developmental Biology*, 9, 635636. [\[Link\]](#)
- He, Q., et al. (2020). Neuroprotective and neurogenic effects of novel tetramethylpyrazine derivative T-006 in Parkinson's disease models through activating the MEF2-PGC1 α and BDNF/CREB pathways. *Acta Pharmaceutica Sinica B*, 10(7), 1275-1290. [\[Link\]](#)
- Morgan, C. N., & Pan, Z. K. (2021). Mitogen-activated protein kinase-activated protein kinase-2 (MK2) and its role in cell survival, inflammatory signaling, and migration in promoting cancer. *Cell Communication and Signaling*, 19(1), 1-17. [\[Link\]](#)
- A brief overview of the canonical pathway for p38 MAPK-MK2 pathway and the downstream effects following MK2 phosphorylation. (n.d.). ResearchGate. [\[Link\]](#)
- A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria. (2025). *Journal of Visualized Experiments*. [\[Link\]](#)
- Foloppe, N., et al. (2012). Discovery of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors. *Journal of Medicinal Chemistry*, 55(21), 9296-9310. [\[Link\]](#)

- Xu, D. Q., et al. (2024). Neuroprotection by tetramethylpyrazine and its synthesized analogues for central nervous system diseases: a review. *Molecular and Cellular Biochemistry*, 479(1), 1-20. [[Link](#)]
- Hu, Y., et al. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. *Molecules*, 28(21), 7434. [[Link](#)]
- Khan, N., et al. (2023). p38MAPK/MK2 signaling stimulates host cells autophagy pathways to restrict Salmonella infection. *Frontiers in Immunology*, 14, 1241108. [[Link](#)]
- Gheorghe, A., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. *Antibiotics*, 13(11), 1119. [[Link](#)]
- Neuroprotection by tetramethylpyrazine and its synthesized analogues for central nervous system diseases: a review. (2024). ResearchGate. [[Link](#)]
- Antimicrobial susceptibility testing (Broth microdilution method). (2025). WOAHA - Asia. [[Link](#)]
- Zhang, Y., et al. (2023). Multifunctional agents against Alzheimer's disease based on oxidative stress: Polysubstituted pyrazine derivatives synthesized by multicomponent reactions. *European Journal of Medicinal Chemistry*, 262, 115883. [[Link](#)]
- Foloppe, N., et al. (2012). Discovery of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors. ACS Publications. [[Link](#)]
- 2,4-Diaminopyrimidine MK2 inhibitors. Part II: Structure-based inhibitor optimization. (2025). ResearchGate. [[Link](#)]
- Benzothiophene inhibitors of MK2. Part 1: Structure-activity relationships, assessments of selectivity and cellular potency. (n.d.). ResearchGate. [[Link](#)]
- Broth microdilution reference methodology. (2022). CGSpace. [[Link](#)]
- Gümüş, M. K., & Gümüş, S. (2025). Functionalized p-cymene and pyrazine derivatives: Physicochemical, ADMET, drug-likeness, and DFT studies. *Journal of Molecular Structure*, 1319, 138670. [[Link](#)]

- Khan, I., et al. (2021). Development of Halogenated Pyrazolines as Selective Monoamine Oxidase-B Inhibitors: Deciphering via Molecular Dynamics Approach. ACS Chemical Neuroscience, 12(12), 2238-2251. [\[Link\]](#)
- Lin, S., et al. (2015). Design, synthesis, and biological evaluation of aminopyrazine derivatives as inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK-2). Bioorganic & Medicinal Chemistry Letters, 25(22), 5229-5233. [\[Link\]](#)
- Chapter 2, standard operating procedure: broth-microdilution colistin susceptibility test for aerobic gram-negative bacteria. (n.d.). National Centre for Disease Control (NCDC). [\[Link\]](#)
- Gelin, M., et al. (2011). Structure-Guided Evolution of Potent and Selective CHK1 Inhibitors through Scaffold Morphing. Journal of Medicinal Chemistry, 54(24), 8480-8494. [\[Link\]](#)
- Development of Halogenated Pyrazolines as Selective Monoamine Oxidase-B Inhibitors: Deciphering via Molecular Dynamics Approach. (2021). ResearchGate. [\[Link\]](#)
- Kučerová-Chlupáčová, M., et al. (2016). Novel Halogenated Pyrazine-Based Chalcones as Potential Antimicrobial Drugs. Molecules, 21(11), 1459. [\[Link\]](#)
- Gackowska, M., et al. (2022). New Coordination Compounds Based on a Pyrazine Derivative: Design, Characterization, and Biological Study. Molecules, 27(11), 3469. [\[Link\]](#)
- Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. (n.d.). Semantic Scholar. [\[Link\]](#)
- Pyrazine based novel molecules as potential therapeutic agents: Synthesis, in vitro biological screening, in silico ADMET profiling and molecular docking study. (2024). R Discovery. [\[Link\]](#)
- Hale, J. J., et al. (2009). Novel 1-(2-aminopyrazin-3-yl)methyl-2-thioureas as potent inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK-2). Bioorganic & Medicinal Chemistry Letters, 19(12), 3216-3220. [\[Link\]](#)
- Discovery of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors. (2012). Journal of Medicinal Chemistry. [\[Link\]](#)
- Assay in Summary_ki. (n.d.). BindingDB. [\[Link\]](#)

- Chen, X., et al. (2005). Synthesis and Structure-Activity Relationships of Pyrazine-Pyridine Biheteroaryls as Novel, Potent, and Selective Vascular Endothelial Growth Factor receptor-2 Inhibitors. *Journal of Medicinal Chemistry*, 48(15), 4971-4983. [[Link](#)]
- Belhassan, A., et al. (2023). Structure-odor relationship in pyrazines and derivatives: A physicochemical study using 3D-QSPR, HQSPR, Monte Carlo, molecular docking, ADME-Tox and molecular dynamics. *Arabian Journal of Chemistry*, 16(7), 104888. [[Link](#)]
- Garrison, A. T., et al. (2016). Structure-Activity Relationships of a Diverse Class of Halogenated Phenazines That Targets Persistent, Antibiotic-Tolerant Bacterial Biofilms and *Mycobacterium tuberculosis*. *Journal of Medicinal Chemistry*, 59(10), 4847-4859. [[Link](#)]
- Technology. (n.d.). Nanosyn. [[Link](#)]
- Aminopyrazine Inhibitors Binding to an Unusual Inactive Conformation of the Mitotic Kinase Nek2: SAR and Structural Characterization. (n.d.). University of Surrey. [[Link](#)]
- Structure and pharmacological activity of pyrazine. (n.d.). ResearchGate. [[Link](#)]
- Garrison, A. T., et al. (2017). A Highly Potent Class of Halogenated Phenazine Antibacterial and Biofilm-Eradicating Agents Accessed Through a Modular Wohl-Aue Synthesis. *ACS Infectious Diseases*, 3(5), 381-387. [[Link](#)]
- Park, Y., et al. (2025). Antibiofilm Activities of Halogenated Pyrimidines Against Enterohemorrhagic *Escherichia coli* O157:H7. *Antibiotics*, 14(2), 163. [[Link](#)]
- Microfluidic concentration-enhanced cellular kinase activity assay. (n.d.). PMC. [[Link](#)]
- Aminopyrazine Inhibitors Binding to an Unusual Inactive Conformation of the Mitotic Kinase Nek2: SAR and Structural Characterization. (2010). ACS Publications. [[Link](#)]
- Halogenated Pyrrolopyrimidines with Low MIC on *Staphylococcus aureus* and Synergistic Effects with an Antimicrobial Peptide. (2022). Semantic Scholar. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. semanticscholar.org \[semanticscholar.org\]](#)
- [2. researchgate.net \[researchgate.net\]](#)
- [3. Novel Halogenated Pyrazine-Based Chalcones as Potential Antimicrobial Drugs - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. researchgate.net \[researchgate.net\]](#)
- [5. nbino.com \[nbino.com\]](#)
- [6. wap.guidechem.com \[wap.guidechem.com\]](#)
- [7. 2-Amino-3,5-dibromopyrazine 97 24241-18-7 \[sigmaaldrich.com\]](#)
- [8. Mitogen-activated protein kinase-activated protein kinase-2 \(MK2\) and its role in cell survival, inflammatory signaling, and migration in promoting cancer - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. Design, synthesis, and biological evaluation of aminopyrazine derivatives as inhibitors of mitogen-activated protein kinase-activated protein kinase 2 \(MK-2\) - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. Novel 1-\(2-aminopyrazin-3-yl\)methyl-2-thioureas as potent inhibitors of mitogen-activated protein kinase-activated protein kinase 2 \(MK-2\) - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [11. Discovery of 3-Alkoxyamino-5-\(pyridin-2-ylamino\)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. pubs.acs.org \[pubs.acs.org\]](#)
- [13. Neuroprotection by tetramethylpyrazine and its synthesized analogues for central nervous system diseases: a review - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. Neuroprotective and neurogenic effects of novel tetramethylpyrazine derivative T-006 in Parkinson's disease models through activating the MEF2-PGC1 \$\alpha\$ and BDNF/CREB pathways - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. mdpi.com \[mdpi.com\]](#)
- [16. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [17. A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria \[jove.com\]](#)
- [18. rr-asia.woah.org \[rr-asia.woah.org\]](#)
- [19. Assay in Summary_ki \[bindingdb.org\]](#)

- [20. Technology \[nanosyn.com\]](#)
- [21. Determination of p38 \$\alpha\$ Kinase inhibitor dissociation rate constants using Microfluidic Technology - Confluence Discovery Technologies \[confluencediscovery.com\]](#)
- [22. Development of Halogenated Pyrazolines as Selective Monoamine Oxidase-B Inhibitors: Deciphering via Molecular Dynamics Approach - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. researchgate.net \[researchgate.net\]](#)
- [24. Functionalized p-cymene and pyrazine derivatives: Physicochemical, ADMT, drug-likeness, and DFT studies - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [25. mdpi.com \[mdpi.com\]](#)
- [26. discovery.researcher.life \[discovery.researcher.life\]](#)
- To cite this document: BenchChem. [Bioactivity of halogenated aminopyrazine intermediates]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b13474905/docs#bioactivity-of-halogenated-aminopyrazine-intermediates\]](https://www.benchchem.com/product/b13474905/docs#bioactivity-of-halogenated-aminopyrazine-intermediates)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check